4-(N,N-dimethylsulfamoyl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C19H24FN5O3S/c1-24(2)29(27,28)17-5-3-15(4-6-17)18(26)21-11-14-7-9-25(10-8-14)19-22-12-16(20)13-23-19/h3-6,12-14H,7-11H2,1-2H3,(H,21,26)
• InChI Key: NUVRYPGMNXNYDV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2CCN(CC2)C3=NC=C(C=N3)F
• Molecular Formula: C19H24FN5O3S
• Molecular Weight: 421.5 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H24FN5O3S and its molecular weight is 421.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel benzamides and their copper and cobalt complexes have been synthesized and characterized. These compounds, including derivatives similar to "4-(N,N-dimethylsulfamoyl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzamide," have shown potential as antibacterial agents against various bacterial strains such as Escherichia coli and Staphylococcus aureus. The copper complexes, in particular, exhibited better activities than the free ligands and standard ampicillin against all bacteria tested (Khatiwora et al., 2013).

Antimicrobial Evaluation

• The synthesis and antimicrobial evaluation of new pyridine-2(1H)-thiones, nicotinamides, thieno[2,3-b]-pyridines, pyrido[3',2':4,5]-thieno[3,2-d]pyrimidines, and pyrido[3',2':4,5]thieno[3,2-d][1,2,3]-triazines containing an antipyrine moiety have been explored. These compounds demonstrate the ongoing efforts to develop novel antimicrobial agents based on structural modifications of pyrimidine and piperidine derivatives, similar to the compound (Othman, 2013).

Luminescent Properties and Photo-induced Electron Transfer

• Piperazine substituted naphthalimide model compounds have been studied for their luminescent properties and photo-induced electron transfer, highlighting the versatility of piperazine derivatives in the development of novel luminescent materials. Although not directly related to "4-(N,N-dimethylsulfamoyl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzamide," these studies provide insight into the potential applications of related structures in the field of material science (Gan et al., 2003).